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N,N-dimethyl-1-(5-phenylpyrazolo[1,5-a]pyrimidin-7-yl)pyrrolidin-3-amine N,N-dimethyl-1-(5-phenylpyrazolo[1,5-a]pyrimidin-7-yl)pyrrolidin-3-amine ZINC-3573 is a potent and highly selective MRGPRX2 probe. The MRGPRX2-activating opioids and ZINC-3573 induced intracellular Ca2+ release and degranulation in a human mast cell line. ZINC-3573 activates endogenous MRGPRX2 in a human mast cell line, inducing degranulation and calcium release. MRGPRX2 is a unique atypical opioid-like receptor important for modulating mast cell degranulation, which can now be specifically modulated with ZINC-3573.
Brand Name: Vulcanchem
CAS No.: 2089389-15-9
VCID: VC0547789
InChI: InChI=1S/C18H21N5/c1-21(2)15-9-11-22(13-15)18-12-16(14-6-4-3-5-7-14)20-17-8-10-19-23(17)18/h3-8,10,12,15H,9,11,13H2,1-2H3
SMILES: CN(C)C1CCN(C1)C2=CC(=NC3=CC=NN32)C4=CC=CC=C4
Molecular Formula: C18H21N5
Molecular Weight: 307.401

N,N-dimethyl-1-(5-phenylpyrazolo[1,5-a]pyrimidin-7-yl)pyrrolidin-3-amine

CAS No.: 2089389-15-9

Cat. No.: VC0547789

Molecular Formula: C18H21N5

Molecular Weight: 307.401

Purity: >98% (or refer to the Certificate of Analysis)

* For research use only. Not for human or veterinary use.

N,N-dimethyl-1-(5-phenylpyrazolo[1,5-a]pyrimidin-7-yl)pyrrolidin-3-amine - 2089389-15-9

Specification

Description ZINC-3573 is a potent and highly selective MRGPRX2 probe. The MRGPRX2-activating opioids and ZINC-3573 induced intracellular Ca2+ release and degranulation in a human mast cell line. ZINC-3573 activates endogenous MRGPRX2 in a human mast cell line, inducing degranulation and calcium release. MRGPRX2 is a unique atypical opioid-like receptor important for modulating mast cell degranulation, which can now be specifically modulated with ZINC-3573.
CAS No. 2089389-15-9
Molecular Formula C18H21N5
Molecular Weight 307.401
IUPAC Name N,N-dimethyl-1-(5-phenylpyrazolo[1,5-a]pyrimidin-7-yl)pyrrolidin-3-amine
Standard InChI InChI=1S/C18H21N5/c1-21(2)15-9-11-22(13-15)18-12-16(14-6-4-3-5-7-14)20-17-8-10-19-23(17)18/h3-8,10,12,15H,9,11,13H2,1-2H3
Standard InChI Key XKBSPAZCFAIBJL-OAHLLOKOSA-N
SMILES CN(C)C1CCN(C1)C2=CC(=NC3=CC=NN32)C4=CC=CC=C4
Appearance Solid powder

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